2-(Imidazol-1-ylmethyl)-3-hydroxypyridine

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 2-(imidazol-1-ylmethyl)pyridin-3-ol
• InChI: InChI=1S/C9H9N3O/c13-9-2-1-3-11-8(9)6-12-5-4-10-7-12/h1-5,7,13H,6H2
• InChI Key: OLVXNUWIZMHSKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CN2C=CN=C2)O

Description

2-(Imidazol-1-ylmethyl)-3-hydroxypyridine is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 2-dimethylaminomethyl-3-hydroxypyridine (30.4 g.) and imidazole (13.6 g.) dissolved in xylene (100 ml.) was heated under reflux for a period of five hours and then allowed to cool to room temperature (~25° C.). The resulting precipitated oil was then scratched so as to induce crystallization and the solid product so obtained was thereafter crystallized from isopropanol/petroleum ether (b.p. 60°-80° C.) to afford pure 2-(imidazol-1-ylmethyl)-3-hydroxypyridine (yield, 24.9 g.), m.p. 154°-155° C.